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Compound of Interest

Compound Name: ML-180
CAS No.: 863588-32-3
Cat. No.: B15604804

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ML-180, a potent inverse agonist of the
Liver Receptor Homolog-1 (LRH-1). This document summarizes its chemical properties,
mechanism of action, and provides detailed experimental protocols for its application in cell-
based assays, with a focus on its role in inhibiting inflammatory signaling pathways.

Core Compound Data

ML-180 is a small molecule identified as a selective inverse agonist of LRH-1, a nuclear
receptor implicated in various physiological and pathological processes, including metabolism,
inflammation, and cancer.

Property Value Source(s)
Molecular Formula C20H25CIN4O2 [1112][3][4]
Molecular Weight 388.89 g/mol [1112][31[4]
CAS Number 863588-32-3 [2][4]
Synonyms SR-1848 [2][3][4]
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Mechanism of Action: LRH-1 Inverse Agonism

ML-180 functions by binding to the LRH-1 receptor and promoting a conformational change
that leads to the recruitment of corepressors and subsequent downregulation of target gene
transcription. This is in contrast to agonists, which would activate the receptor and enhance
gene expression. A key area of research for ML-180 is its role in mitigating inflammation,
particularly in the context of osteoarthritis.

Recent studies have elucidated a specific signaling pathway through which ML-180 exerts its
anti-inflammatory effects. In chondrocytes, the pro-inflammatory cytokine Interleukin-13 (IL-13)
upregulates the expression of LRH-1. LRH-1, in turn, positively regulates the expression of
Lipocalin-2 (LCN2). This LRH-1/LCNZ2 axis then activates the Mitogen-Activated Protein Kinase
(MAPK) signaling pathway, leading to inflammation and degradation of the extracellular matrix.
ML-180, by inhibiting LRH-1, effectively blocks this entire cascade.[5]

Signaling Pathway Diagram
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LRH-1/LCN2/MAPK Signaling Pathway Inhibition by ML-180.

Experimental Protocols

This section provides detailed methodologies for investigating the effects of ML-180 in a cell-

based model of inflammation.

Cell Culture and Treatment with IL-13 and ML-180

This protocol describes the culture of chondrocytes and the induction of an inflammatory
response using IL-1[3, followed by treatment with ML-180.
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Materials:

Human or bovine articular chondrocytes

e Dulbecco's Modified Eagle's Medium (DMEM)/F12 supplemented with 10% Fetal Bovine
Serum (FBS) and 1% Penicillin-Streptomycin

e Recombinant Human IL-13 (10 ng/mL stock solution)

e ML-180 (dissolved in DMSO to a stock concentration of 10 mM)
e Phosphate-Buffered Saline (PBS)

e Trypsin-EDTA

Procedure:

o Cell Seeding: Culture chondrocytes in T-75 flasks until 80-90% confluent. Harvest cells using
Trypsin-EDTA and seed them into 6-well or 96-well plates at a desired density. Allow cells to
adhere overnight.

e |L-1[ Stimulation: The following day, replace the culture medium with fresh medium
containing 10 ng/mL of IL-1f3 to induce an inflammatory response.[6][7][8] Incubate for 24
hours.

e ML-180 Treatment: After the 24-hour IL-13 stimulation, treat the cells with varying
concentrations of ML-180 (e.g., 0.1, 1, 10 pM) in fresh medium also containing 10 ng/mL IL-
1B. A vehicle control (DMSO) should be included. Incubate for an additional 24-48 hours.

Cell Viability and Proliferation Assay (MTT Assay)

This assay is used to assess the effect of ML-180 on cell viability.
Materials:

e Cells cultured and treated as described above in a 96-well plate
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e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e DMSO

Procedure:

After the ML-180 treatment period, add 10 pL of MTT solution to each well.[9]

Incubate the plate for 4 hours at 37°C.

Add 100 pL of DMSO to each well to dissolve the formazan crystals.

Read the absorbance at 570 nm using a microplate reader.

Western Blot Analysis of the LRH-1/LCN2/MAPK
Pathway

This protocol is for analyzing the protein expression levels of key components in the signaling
pathway.

Materials:

o Cells cultured and treated as described above in 6-well plates
¢ RIPA lysis buffer with protease and phosphatase inhibitors

o BCA Protein Assay Kit

o SDS-PAGE gels

e PVDF membranes

o Primary antibodies against LRH-1, LCN2, phosphorylated-p38 MAPK, total-p38 MAPK, and
a loading control (e.g., GAPDH or (-actin)

 HRP-conjugated secondary antibodies
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e Chemiluminescent substrate
Procedure:

o Protein Extraction: Lyse the cells with RIPA buffer and determine the protein concentration

using a BCA assay.

o SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and
transfer to a PVDF membrane.

o Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C.
The following day, wash the membrane and incubate with the appropriate HRP-conjugated
secondary antibody.

» Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging
system.

Experimental Workflow Diagram
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Workflow for Investigating ML-180 Effects on Chondrocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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